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Compound of Interest

Compound Name: L-Glyceric acid sodium

Cat. No.: B11928538 Get Quote

Technical Support Center: L-Glyceric Acid
Sodium Salt
This guide provides researchers, scientists, and drug development professionals with essential

information for handling the hygroscopic nature of L-Glyceric acid sodium salt.

Frequently Asked Questions (FAQs)
Q1: What does it mean that L-Glyceric acid sodium salt is hygroscopic?

A1: Hygroscopicity is the tendency of a substance to absorb moisture from the surrounding air.

[1] L-Glyceric acid sodium salt, being a hygroscopic salt, will readily attract and retain water

molecules, which can lead to changes in its physical state and chemical properties.

Q2: I opened my container of L-Glyceric acid sodium salt and it has clumped together. Why

did this happen?

A2: Clumping is a common visual indicator that the compound has absorbed atmospheric

moisture. This happens when the container is not sealed tightly or is opened in a humid

environment.[2]

Q3: How should I properly store L-Glyceric acid sodium salt to prevent moisture absorption?
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A3: To maintain its integrity, L-Glyceric acid sodium salt powder should be stored at -20°C in

a tightly sealed container.[3] For long-term storage, consider placing the primary container

inside a larger, sealed container with a desiccant. Solutions of the compound should be stored

at -80°C.[3]

Q4: My L-Glyceric acid sodium salt has absorbed a significant amount of water and now

appears moist. Can I still use it?

A4: The usability of the compound depends on the experiment's sensitivity to water content.

The absorbed water will alter the compound's actual concentration by weight. For applications

requiring high precision, it is not recommended to use the compromised product. For less

sensitive applications, it may be usable, but the results should be interpreted with caution.

Q5: What is the best way to accurately weigh a hygroscopic compound like L-Glyceric acid
sodium salt?

A5: Accurate weighing should be performed in a controlled, low-humidity environment, such as

a glovebox or a dry box, to minimize air exposure.[4] If a controlled environment is unavailable,

work quickly and use a container with a ground-glass joint.[5] An alternative and often more

accurate method is to prepare a stock solution with the entire contents of a new bottle and then

determine the precise concentration.[5]

Troubleshooting Guide
This section addresses specific issues that may arise during the handling and use of L-
Glyceric acid sodium salt.
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Problem Potential Cause Recommended Solution

Inaccurate Molar

Concentration in Solutions

The mass of the compound is

artificially inflated by absorbed

water, leading to a lower-than-

expected molarity.

1. Use a new, unopened

container of the compound for

the most accurate results.2.

Work in a controlled

environment (glovebox or dry

box) to weigh the compound.3.

Prepare a stock solution from

the entire bottle and determine

its concentration via analytical

methods if precision is

critical.4. Perform a water

content analysis using Karl

Fischer titration to determine

the exact water percentage

and adjust mass calculations

accordingly.

Compound is Clumped or a

Sticky Solid

Exposure to ambient humidity

has caused significant water

absorption.

1. Assess the extent of

moisture absorption. If

clumping is minor, the

compound may still be usable

for non-critical applications

after being broken up with a

spatula.[2]2. Drying the

compound is not

recommended as heating can

cause degradation.[2]3. For

critical experiments, it is best

to discard the compromised

batch and use a fresh,

unopened container.

Variability Between

Experiments

Inconsistent handling of the

hygroscopic compound leads

to differing levels of water

absorption between batches.

1. Standardize the handling

protocol for all users. See the

detailed experimental

protocols below.2. Minimize

the number of times the
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primary container is opened.

Aliquot the compound into

smaller, single-use vials in a

controlled environment upon

first opening.3. Always allow

the container to equilibrate to

room temperature before

opening to prevent

condensation.

Physicochemical Properties of L-Glyceric Acid
Sodium Salt

Property Value Reference

Molecular Formula C₃H₅NaO₄ [1]

Molecular Weight 128.06 g/mol [1]

Appearance White powder or crystals [6]

Storage Temperature -20°C (Powder) [3]

Solubility Soluble in water. [6]

Experimental Protocols
Protocol 1: Weighing L-Glyceric Acid Sodium Salt
This protocol details the recommended procedure for accurately weighing the compound.

Preparation:

If using a glovebox, ensure the humidity is below 20% RH.

Allow the sealed container of L-Glyceric acid sodium salt to equilibrate to the ambient

temperature of the weighing environment for at least 30 minutes before opening. This

prevents condensation on the cold powder.
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Weighing:

Tare a pre-weighed, dry weighing vessel on the analytical balance.

Quickly transfer the desired amount of the compound to the weighing vessel.

Record the mass immediately. The mass may increase as the compound absorbs

moisture.

Immediately and tightly reseal the main container of L-Glyceric acid sodium salt.

Post-Weighing:

Proceed immediately to the solubilization step to minimize further moisture absorption.

Protocol 2: Preparation of a Stock Solution
This protocol is recommended when high accuracy is required.

Preparation:

In a controlled environment (glovebox), open a new container of L-Glyceric acid sodium
salt.

Weigh the entire bottle with its contents.

Solubilization:

Carefully transfer the entire contents of the bottle into a pre-weighed volumetric flask.

Reweigh the empty bottle to determine the exact mass of the transferred compound.

Add the desired solvent to the volumetric flask to just below the calibration mark.

Mix thoroughly until all the solid has dissolved.

Bring the solution to the final volume with the solvent and mix again.

Storage:
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Store the stock solution in tightly sealed aliquots at -80°C.[3]

Visualized Workflows and Pathways
Logical Workflow for Handling Hygroscopic Compounds
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Caption: Decision workflow for handling L-Glyceric acid sodium salt.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b11928538?utm_src=pdf-body-img
https://www.benchchem.com/product/b11928538?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11928538?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Metabolic Pathway in Primary Hyperoxaluria Type II
(PH2)
L-Glyceric acid is a key urinary metabolite in the rare inherited metabolic disease, Primary

Hyperoxaluria Type II (PH2), also known as L-glyceric aciduria.[7] PH2 is caused by a

deficiency of the enzyme Glyoxylate Reductase/Hydroxypyruvate Reductase (GRHPR).[2] This

deficiency leads to the accumulation of hydroxypyruvate, which is then converted to L-glyceric

acid.
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Caption: Simplified metabolic pathway in Primary Hyperoxaluria Type II.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11928538?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

